Cas no 374542-47-9 ((2E)-3-(3-chloro-4-methylphenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2E)-3-(3-chloro-4-methylphenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 374542-47-9
• MF: C₁₉H₁₃ClFN₃S
• MW: 369.843024969101
• CID: 6213231
• PubChem ID: 5912481
• Update Time: 2025-07-16

(2E)-3-(3-chloro-4-methylphenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3-chloro-4-methylphenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• (E)-3-(3-chloro-4-methylanilino)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• (2E)-3-[(3-chloro-4-methylphenyl)amino]-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• (E)-3-((3-chloro-4-methylphenyl)amino)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile
• 374542-47-9
• AKOS005623913
• F0760-2108

• Inchi： 1S/C19H13ClFN3S/c1-12-2-7-16(8-17(12)20)23-10-14(9-22)19-24-18(11-25-19)13-3-5-15(21)6-4-13/h2-8,10-11,23H,1H3/b14-10+
• InChI Key： FVDUKGCXGSNCTR-GXDHUFHOSA-N
• SMILES： ClC1C=C(C=CC=1C)N/C=C(\C#N)/C1=NC(=CS1)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 369.0502745g/mol
• Monoisotopic Mass: 369.0502745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 77Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on (2E)-3-(3-chloro-4-methylphenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Comprehensive Analysis of (2E)-3-(3-chloro-4-methylphenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 374542-47-9)

The compound (2E)-3-(3-chloro-4-methylphenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile, identified by its CAS No. 374542-47-9, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazole ring, fluorophenyl, and chloromethylphenyl groups, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery and sustainable agriculture.

In recent years, the demand for heterocyclic compounds like (2E)-3-(3-chloro-4-methylphenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile has surged due to their versatility in medicinal chemistry. This compound’s nitrile and enamine functionalities contribute to its reactivity, enabling it to interact with biological targets effectively. A growing body of literature explores its structure-activity relationship (SAR), a hot topic in computational chemistry and AI-driven drug design. Users frequently search for terms like "thiazole derivatives in drug development" or "fluorophenyl compounds applications," reflecting widespread interest in its mechanistic properties.

From a synthetic perspective, CAS No. 374542-47-9 is synthesized via multi-step organic reactions, often involving Pd-catalyzed cross-coupling or cyclization techniques. Its E-configuration (denoted by 2E in the name) is critical for its bioactivity, a detail emphasized in patent filings and academic papers. Environmental and regulatory concerns have also prompted studies on its biodegradability and green synthesis methods, addressing the sustainability queries prevalent in modern chemical industries.

The pharmacokinetic profile of this compound is another area of intense research. Its lipophilicity, influenced by the chloro and fluoro substituents, affects its cell permeability—a key factor in drug bioavailability. Online searches often include questions like "how do halogenated compounds enhance drug efficacy?" or "role of thiazoles in CNS drugs," underscoring its relevance to neurological and oncological applications. Analytical techniques such as HPLC and LC-MS are routinely employed to characterize its purity and stability.

Beyond pharmaceuticals, (2E)-3-(3-chloro-4-methylphenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile shows promise in material science, particularly in designing organic semiconductors or photocatalysts. Its conjugated system allows for electron delocalization, a property exploited in optoelectronic devices. This dual utility in life sciences and advanced materials makes it a standout subject for interdisciplinary research, frequently cited in high-impact journals.

In conclusion, CAS No. 374542-47-9 represents a nexus of innovation in organic synthesis, drug discovery, and functional materials. Its nomenclature may be complex, but its potential is clear, resonating with global efforts to tackle antimicrobial resistance and energy-efficient technologies. As search trends evolve, this compound will likely remain a focal point for scientists and industries alike.